N-(1-Adamantyl)-4-iodo-N,1-dimethyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C16H22IN3O
• Molecular Weight: 399.27 g/mol
• IUPAC Name: N-(1-adamantyl)-4-iodo-N,2-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C16H22IN3O/c1-19(15(21)14-13(17)9-18-20(14)2)16-6-10-3-11(7-16)5-12(4-10)8-16/h9-12H,3-8H2,1-2H3
• InChI Key: KQRFVIOPULCBNM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)I)C(=O)N(C)C23CC4CC(C2)CC(C4)C3

Description

N-(1-Adamantyl)-4-iodo-N,1-dimethyl-1H-pyrazole-5-carboxamide is a synthetic compound that belongs to the class of adamantane derivatives. Adamantane derivatives are known for their unique structural properties and have been widely studied for their potential applications in various fields, including medicinal chemistry, materials science, and nanotechnology. The compound’s structure features an adamantyl group, which is a tricyclic hydrocarbon, attached to a pyrazole ring, making it a highly stable and rigid molecule.

Preparation Methods

The synthesis of N-(1-Adamantyl)-4-iodo-N,1-dimethyl-1H-pyrazole-5-carboxamide involves several steps. One common method includes the following steps:

Iodination: The iodination of the pyrazole ring can be carried out using iodine or iodine monochloride in the presence of a suitable oxidizing agent.

Amidation: The final step involves the formation of the carboxamide group through the reaction of the iodinated pyrazole with a suitable amine, such as dimethylamine, under appropriate conditions.

Industrial production methods for this compound may involve similar synthetic routes but are typically optimized for large-scale production, including the use of continuous flow reactors and automated synthesis equipment to ensure high yield and purity.

Chemical Reactions Analysis

N-(1-Adamantyl)-4-iodo-N,1-dimethyl-1H-pyrazole-5-carboxamide undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom on the pyrazole ring can be substituted with other nucleophiles, such as amines, thiols, or alkoxides, under suitable conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, depending on the reagents and conditions used.

Hydrolysis: The carboxamide group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Common reagents used in these reactions include iodine, sulfuric acid, dimethylamine, and various oxidizing and reducing agents. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

N-(1-Adamantyl)-4-iodo-N,1-dimethyl-1H-pyrazole-5-carboxamide has several scientific research applications, including:

Medicinal Chemistry: The compound has been studied for its potential antiviral and antimicrobial properties.

Materials Science: Due to its rigid and stable structure, the compound can be used in the synthesis of advanced materials, such as polymers and nanomaterials.

Nanotechnology: The unique structural properties of adamantane derivatives make them suitable for use in nanotechnology applications, including the development of nanowires and other nanoscale devices.

Mechanism of Action

The mechanism of action of N-(1-Adamantyl)-4-iodo-N,1-dimethyl-1H-pyrazole-5-carboxamide involves its interaction with specific molecular targets and pathways. The adamantyl group is known to enhance the compound’s stability and binding affinity to its targets. The pyrazole ring can interact with various enzymes and receptors, modulating their activity and leading to the desired biological effects . The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

N-(1-Adamantyl)-4-iodo-N,1-dimethyl-1H-pyrazole-5-carboxamide can be compared with other similar compounds, such as:

N-(1-Adamantyl)-1-pentyl-1H-indole-3-carboxamide (APICA): Both compounds feature an adamantyl group, but APICA has an indole ring instead of a pyrazole ring, leading to different biological activities and applications.

N-(1-Adamantyl)-1-pentyl-1H-indazole-3-carboxamide (APINACA): Similar to APICA, APINACA has an indazole ring, which also results in distinct properties compared to the pyrazole-containing compound.

The uniqueness of this compound lies in its specific combination of the adamantyl group and the iodinated pyrazole ring, which imparts unique chemical and biological properties.